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An In-depth Technical Guide on the Thermodynamic Properties of Trifluoroacetylacetone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of trifluoroacetylacetone (TFAA), a widely used β-diketone in chemical synthesis and analysis.

This document summarizes key quantitative data, details experimental methodologies for their

determination, and presents visual representations of relevant concepts to facilitate a deeper

understanding of the compound's behavior.

Core Thermodynamic Properties
Trifluoroacetylacetone, with the chemical formula C₅H₅F₃O₂, is a colorless to light yellow liquid

at room temperature.[1][2][3] Its thermodynamic properties are crucial for understanding its

reactivity, stability, and utility in various applications, including as a precursor for heterocycles

and metal chelates.[4]

Quantitative Data Summary
The thermodynamic parameters of trifluoroacetylacetone have been determined through

various experimental techniques. The following tables summarize the key quantitative data

available in the literature.
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Property Value Units State Reference

Molar Mass 154.09 g/mol - [5]

Boiling Point 105-107 °C Liquid [2]

Density 1.27 g/mL at 25 °C Liquid [2]

Refractive Index 1.388 at 20 °C Liquid [2]

Thermodyn
amic
Parameter

Value Units State Tautomer Reference

Standard

Enthalpy of

Formation

(ΔfH°)

-1040.2 ± 3.3 kJ/mol Liquid - [6]

-1003.3 ± 3.3 kJ/mol Gas Enol [6]

-993.3 ± 3.4 kJ/mol Gas Keto [6]

Standard

Enthalpy of

Combustion

(ΔcH°)

-2179.9 ± 2.6 kJ/mol Liquid - [6]

Enthalpy of

Vaporization

(ΔvapH°)

37.2 ± 0.2 kJ/mol Liquid to Gas - [7]

Keto-Enol Tautomerism
A significant aspect of the thermodynamics of trifluoroacetylacetone is its existence as a

mixture of keto and enol tautomers in equilibrium. This equilibrium is a dynamic process

involving the migration of a proton.
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Experimental Workflow

Sample Preparation:
- Trifluoroacetylacetone (high purity)
- Encapsulated in a polyester bag

Bomb Preparation:
- 1 cm³ of water added
- Flushed with oxygen

- Pressurized with oxygen to 3.04 MPa

Combustion:
- Sample ignited electrically

- Bomb rotated to ensure complete reaction

Analysis:
- Final bomb contents analyzed for CO₂, HF, and unburned carbon

Calculation:
- Standard enthalpy of combustion calculated

- Standard enthalpy of formation derived using Hess's Law
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NMR Spectroscopy Workflow

Sample Preparation:
- Trifluoroacetylacetone solution in a suitable solvent (e.g., CDCl₃)

- Internal standard (e.g., TMS) added

Data Acquisition:
- ¹H NMR spectrum recorded at a specific temperature (e.g., 33 °C)

Spectral Analysis:
- Identify characteristic peaks for keto and enol forms

- Integrate the areas of these peaks

Equilibrium Constant Calculation:
- K = [Enol] / [Keto]

- Calculated from the ratio of the integrated peak areas

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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